1-[(4-chlorophenyl)sulfonyl]-4-(2-naphthylsulfonyl)piperazine

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-4-naphthalen-2-ylsulfonylpiperazine
• InChI: InChI=1S/C20H19ClN2O4S2/c21-18-6-9-19(10-7-18)28(24,25)22-11-13-23(14-12-22)29(26,27)20-8-5-16-3-1-2-4-17(16)15-20/h1-10,15H,11-14H2
• InChI Key: BSEMIFWQQSSQJF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1S(=O)(=O)C2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C20H19ClN2O4S2
• Molecular Weight: 451.0 g/mol

Description

1-[(4-Chlorophenyl)sulfonyl]-4-(2-naphthylsulfonyl)piperazine is a complex organic compound with the molecular formula C20H19ClN2O4S2 It is characterized by the presence of both chlorophenyl and naphthylsulfonyl groups attached to a piperazine ring

Preparation Methods

The synthesis of 1-[(4-chlorophenyl)sulfonyl]-4-(2-naphthylsulfonyl)piperazine typically involves multi-step organic reactions. One common synthetic route includes the sulfonylation of piperazine with 4-chlorobenzenesulfonyl chloride and 2-naphthalenesulfonyl chloride under basic conditions. The reaction is usually carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques such as recrystallization or column chromatography to obtain the desired product .

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of automated reactors, continuous flow systems, and advanced purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1-[(4-Chlorophenyl)sulfonyl]-4-(2-naphthylsulfonyl)piperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, which may reduce the sulfonyl groups to sulfides.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols, resulting in the formation of substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or tetrahydrofuran, and reaction temperatures ranging from room temperature to reflux conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[(4-Chlorophenyl)sulfonyl]-4-(2-naphthylsulfonyl)piperazine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-[(4-chlorophenyl)sulfonyl]-4-(2-naphthylsulfonyl)piperazine involves its interaction with specific molecular targets. The sulfonyl groups are known to interact with proteins and enzymes, potentially inhibiting their activity. This interaction can disrupt various biochemical pathways, leading to the compound’s observed biological effects. The exact molecular targets and pathways involved are still under investigation and may vary depending on the specific application.

Comparison with Similar Compounds

1-[(4-Chlorophenyl)sulfonyl]-4-(2-naphthylsulfonyl)piperazine can be compared with other sulfonyl-containing piperazine derivatives, such as:

1-[(4-chlorophenyl)sulfonyl]piperazine: This compound lacks the naphthylsulfonyl group, which may result in different chemical and biological properties.

1-(4-chlorobenzyl)-4-(2-naphthylsulfonyl)piperazine: This compound has a benzyl group instead of a sulfonyl group, which can affect its reactivity and applications.

The uniqueness of this compound lies in its dual sulfonyl groups, which provide distinct chemical properties and potential for diverse applications in research and industry.